Cas no 946356-25-8 (N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide)

• Product Name: N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide
• CAS No: 946356-25-8
• MF: C₂₀H₂₃F₂N₃O₂S
• MW: 407.477330446243
• CID: 6431585
• PubChem ID: 16932567
• Update Time: 2025-07-14

N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(3,4-difluorophenyl)oxamide
• AKOS024646159
• F2392-1476
• N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(3,4-difluorophenyl)oxalamide
• N'-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-N-(3,4-difluorophenyl)ethanediamide
• 946356-25-8

• Inchi： 1S/C20H23F2N3O2S/c21-16-6-5-15(11-17(16)22)24-20(27)19(26)23-12-18(14-7-10-28-13-14)25-8-3-1-2-4-9-25/h5-7,10-11,13,18H,1-4,8-9,12H2,(H,23,26)(H,24,27)
• InChI Key： NSGYVSSOAFRYKG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=CC(=C(C=1)F)F)=O)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 407.14790448g/mol
• Monoisotopic Mass: 407.14790448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide

N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide: A Comprehensive Overview

N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide (CAS No. 946356-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications in various diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide is composed of a central thiophene ring, a difluorophenyl group, and an azepane ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiophene ring is known for its aromaticity and electron-donating characteristics, which can influence the compound's reactivity and binding affinity to biological targets. The difluorophenyl group adds fluorine atoms, which can enhance the compound's lipophilicity and metabolic stability. The azepane ring, a seven-membered cyclic amine, contributes to the compound's conformational flexibility and potential for forming hydrogen bonds with target proteins.

The synthesis of N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide has been reported in several studies. One common approach involves the coupling of 2-(azepan-1-yl)-2-(thiophen-3-yl)acetic acid with 3,4-difluoroaniline using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method ensures high yields and purity of the final product. Another synthetic route involves the reaction of 2-bromoacetylazepane with thiophene followed by nucleophilic substitution with 3,4-difluoroaniline. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

In terms of biological activities, N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Research has demonstrated that this compound can selectively disrupt specific PPIs involved in oncogenic signaling pathways, thereby inhibiting tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported that N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide effectively inhibited the interaction between MDM2 and p53, a key regulatory axis in cancer biology.

Beyond its anti-cancer properties, N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide has also been investigated for its neuroprotective effects. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by modulating intracellular signaling pathways. Additionally, it has been found to enhance cognitive function in animal models of Alzheimer's disease by improving synaptic plasticity and reducing amyloid-beta accumulation. These findings suggest that N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide may have therapeutic potential in treating neurodegenerative diseases.

The pharmacokinetic properties of N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable oral bioavailability and good brain penetration. Its metabolic stability has been assessed using liver microsomes from different species, showing moderate clearance rates that suggest a reasonable half-life in vivo. These pharmacokinetic characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N'-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-N-(3,4-difluorophenyl)ethanediamide in human subjects. Early-phase clinical trials have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are focusing on evaluating its efficacy in specific disease indications such as non-small cell lung cancer (NSCLC) and Alzheimer's disease.

In conclusion, N'-2-(Azepan-1-y l)-2 -( thi ophen - 3 - yl ) eth yl - N -( 3 , 4 - dif l uoro phen yl ) eth aned iam ide (CAS No. 946356 - 25 - 8 ) represents a promising compound with diverse therapeutic applications . Its unique chemical structure , coupled with favorable pharmacological properties , positions it as a valuable candidate for further development in medicinal chemistry . Continued research efforts will likely uncover additional biological activities and optimize its use as a therapeutic agent .